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Compound of Interest

Compound Name: BDP TR maleimide

Cat. No.: B1192300

This guide provides an in-depth technical overview of BDP TR maleimide, a thiol-reactive
fluorescent probe, designed for researchers, scientists, and drug development professionals.
We will delve into its core properties, the underlying chemistry of its application, and provide a
field-proven protocol for its use in bioconjugation.

Introduction: The Power of Precision in Fluorescent
Labeling

In the landscape of molecular biology and drug development, the precise labeling of
biomolecules is paramount. BDP TR maleimide has emerged as a powerful tool for this
purpose, offering a combination of exceptional photophysical properties and highly selective
covalent attachment. BDP TR is a borondipyrromethene dye, a class of fluorophores renowned
for their high fluorescence quantum yields, sharp emission peaks, and excellent
photostability[1][2]. The "TR" designation indicates its spectral characteristics are similar to the
Texas Red fluorophore, making it a suitable alternative for this channel[3]. The maleimide
functional group facilitates a specific and efficient reaction with sulfhydryl (thiol) groups,
commonly found in the cysteine residues of proteins and peptides[4][5]. This specificity allows
for the site-directed labeling of biomolecules, a critical requirement for a wide range of
applications including fluorescence microscopy, fluorescence polarization assays, and the
development of antibody-drug conjugates (ADCs)[6][7][8][9].
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Core Principles: Photophysical Properties and the
Thiol-Maleimide Reaction

A comprehensive understanding of both the fluorophore's characteristics and the conjugation
chemistry is essential for successful experimental design.

Photophysical Profile of BDP TR

BDP TR is a bright, red fluorescent dye with a high quantum yield and a relatively long excited-
state lifetime, making it particularly useful for fluorescence polarization-based assays[3][10]. Its
key spectral properties are summarized in the table below.

Property Value Source
Excitation Maximum (Aex) 589 nm [21[7]
Emission Maximum (Aem) 616 nm [2][7]
Molar Extinction Coefficient (g) 69,000 L-mol~t.cm™1 [21[7]

Fluorescence Quantum Yield

0.90 21[7
®) [2107]

Note: Spectral properties can be influenced by the local environment.

The Thiol-Maleimide Reaction: A Cornerstone of
Bioconjugation

The conjugation of BDP TR maleimide to a biomolecule is achieved through the highly efficient
and selective thiol-maleimide reaction[6][11]. This reaction is a Michael addition, where the
nucleophilic thiol group of a cysteine residue attacks one of the carbon-carbon double bond
carbons of the maleimide ring[12][13]. This process results in the formation of a stable,
covalent thioether bond[13][14].

The reaction is highly chemoselective for thiols within a pH range of 6.5 to 7.5[6][11][14]. At a
neutral pH of 7.0, the reaction with thiols is approximately 1,000 times faster than with amines,
ensuring minimal off-target labeling of residues like lysine[13][14]. Above pH 7.5, the reactivity
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with primary amines increases, and the maleimide group becomes more susceptible to
hydrolysis, which would render it unreactive towards thiols[14].

Below is a diagram illustrating the mechanism of the thiol-maleimide reaction:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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